Cas no 27913-99-1 (4-(4-Methylpiperazin-1-yl)benzaldehyde)
4-(4-Methylpiperazin-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring a methylpiperazine substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's aldehyde group allows for facile derivatization, making it a valuable intermediate in the preparation of Schiff bases, heterocycles, and other functionalized molecules. The 4-methylpiperazine moiety contributes to improved solubility in polar solvents and can influence the electronic properties of the resulting derivatives. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential kinase inhibitors and receptor modulators. Its well-defined structure and reactivity profile ensure consistent performance in synthetic workflows.
27913-99-1 structure
Product Name:4-(4-Methylpiperazin-1-yl)benzaldehyde
CAS No:27913-99-1
MF:C12H16N2O
MW:204.268242835999
MDL:MFCD00452233
CID:53239
PubChem ID:736533
Update Time:2025-06-22
4-(4-Methylpiperazin-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Methylpiperazin-1-yl)benzaldehyde
- 4-(4-Methylpiperazinyl)benzaldehyde
- 4-(4-methylpiperazino)benzaldehyde
- 4-(4-Methylpiperazino)benzenecarbaldehyde
- 1-(4-Formylphenyl)-4-methylpiperazine
- Benzaldehyde,p-(4-methyl-1-piperazinyl)- (8CI)
- 4-(4-Methyl-1-piperazinyl)benzaldehyde
- Benzaldehyde, 4-(4-methyl-1-piperazinyl)-
- 4-(4-Methyl-piperazin-1-yl)-benzaldehyde
- PubChem20530
- SMR000147087
- MLS000554970
- C12H17N2O
- PFODEVGLOVUVHS-UHFFFAOYSA-N
- HMS2314B04
- STK349833
- BBL0
- MFCD00452233
- 4-(4-methylpiperazino)benzaldehyde, AldrichCPR
- N-(4-formylphenyl)-N'-methylpiperazine
- 3T-0301
- AKOS000260629
- CHEMBL1580213
- Z335439594
- DTXSID80353061
- M1624
- CS-W002614
- AB06011
- J-513556
- AM20061209
- 4-(4-methylpiperazine-1-yl)benzaldehyde
- SY003779
- p-(4-Methylpiperazin-1-yl)benzaldehyde
- FT-0600579
- SCHEMBL208547
- 27913-99-1
- EN300-125051
- Benzaldehyde,4-(4-methyl-1-piperazinyl)
- BBL040088
- DB-005593
-
- MDL： MFCD00452233
- Inchi： 1S/C12H16N2O/c1-13-6-8-14(9-7-13)12-4-2-11(10-15)3-5-12/h2-5,10H,6-9H2,1H3
- InChI Key： PFODEVGLOVUVHS-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(=CC=1)N1CCN(C)CC1
Computed Properties
- Exact Mass: 204.12600
- Monoisotopic Mass: 205.134088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 23.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.107
- Melting Point: 62.0 to 67.0 deg-C
- Boiling Point: 351.3±37.0 °C at 760 mmHg
- Flash Point: 155.5℃
- PSA: 23.55000
- LogP: 1.25380
- Solubility: Not determined
4-(4-Methylpiperazin-1-yl)benzaldehyde Security Information
- Signal Word：warning
- Hazard Statement： Corrosive
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39; S24/25
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Safety Term：S24/25
- Risk Phrases：R36/37/38
- Storage Condition：Argon filled storage
4-(4-Methylpiperazin-1-yl)benzaldehyde Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-Methylpiperazin-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0003-5g |
4-(4-Methyl-piperazin-1-yl)-benzaldehyde |
27913-99-1 | 97% | 5g |
296.81CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0003-25g |
4-(4-Methyl-piperazin-1-yl)-benzaldehyde |
27913-99-1 | 97% | 25g |
805.64CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0003-100g |
4-(4-Methyl-piperazin-1-yl)-benzaldehyde |
27913-99-1 | 97% | 100g |
2501.73CNY | 2021-05-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137153-100g |
4-(4-Methylpiperazin-1-yl)benzaldehyde |
27913-99-1 | ≥98.0%(GC) | 100g |
¥2470.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137153-1g |
4-(4-Methylpiperazin-1-yl)benzaldehyde |
27913-99-1 | ≥98.0%(GC) | 1g |
¥49.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137153-25g |
4-(4-Methylpiperazin-1-yl)benzaldehyde |
27913-99-1 | ≥98.0%(GC) | 25g |
¥772.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137153-5g |
4-(4-Methylpiperazin-1-yl)benzaldehyde |
27913-99-1 | ≥98.0%(GC) | 5g |
¥192.90 | 2023-09-02 | |
| TRC | M321343-10mg |
4-(4-Methylpiperazin-1-yl)benzaldehyde |
27913-99-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M321343-50mg |
4-(4-Methylpiperazin-1-yl)benzaldehyde |
27913-99-1 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M321343-100mg |
4-(4-Methylpiperazin-1-yl)benzaldehyde |
27913-99-1 | 100mg |
$ 80.00 | 2022-06-04 |
4-(4-Methylpiperazin-1-yl)benzaldehyde Related Literature
-
Demar R. G. Pitter,Adrienne S. Brown,James D. Baker,James N. Wilson Org. Biomol. Chem. 2015 13 9477
-
Lei Zhang,Jun Guo,Qihua You,Yuqing Xu Anal. Methods 2023 15 3057
-
Jingtuo Zhang,Mu Yang,Cong Li,Nethaniah Dorh,Fei Xie,Fen-Tair Luo,Ashutosh Tiwari,Haiying Liu J. Mater. Chem. B 2015 3 2173
-
Xiujuan Shi,Neng Yan,Guangle Niu,Simon H. P. Sung,Zhiyang Liu,Junkai Liu,Ryan T. K. Kwok,Jacky W. Y. Lam,Wen-Xiong Wang,Herman H.-Y. Sung,Ian D. Williams,Ben Zhong Tang Chem. Sci. 2020 11 3152
-
Ming-Qi Wang,Xiao-Ning Liu,Zhong-Jian Guo,Chunlai Feng,Mengjie Rui New J. Chem. 2018 42 4933
27913-99-1 (4-(4-Methylpiperazin-1-yl)benzaldehyde) Related Products
- 120-21-8(4-Diethylaminobenzaldehyde)
- 197638-76-9(4-(4-Ethylpiperazin-1-yl)benzaldehyde)
- 84281-72-1(benzaldehyde, reaction products with n,n-diethylbenzenamine and n,n-dimethylbenzenamine, oxidized)
- 10159-39-4(4,4'-(Piperazine-1,4-diyl)dibenzaldehyde)
- 27913-98-0(4-(piperazin-1-yl)benzaldehyde)
- 166438-86-4(Benzaldehyde,4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-)
- 84238-44-8(Benzaldehyde, reaction products with N,N-diethylbenzenamine and N,N-dimethylbenzenamine, oxidized, chlorides)
- 628325-62-2(3-(4-Methylpiperazinyl)benzaldehyde)
- 870703-56-3(3-(Piperazin-1-yl)benzaldehyde)
- 1246249-76-2(4-(3-methyl-1-piperazinyl)-Benzaldehyde)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent